Cas no 82068-09-5 (2-(Thiophene-2-sulfonamido)acetic acid)

• Product Name: 2-(Thiophene-2-sulfonamido)acetic acid
• CAS No: 82068-09-5
• MF: C₆H₇NO₄S₂
• MW: 221.25407910347
• MDL: MFCD03452534
• CID: 1005360
• PubChem ID: 3155063
• Update Time: 2025-06-10

2-(Thiophene-2-sulfonamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Thiophene-2-sulfonamido)acetic acid
• [(THIEN-2-YLSULFONYL)AMINO]ACETIC ACID
• (THIOPHENE-2-SULFONYLAMINO)-ACETIC ACID
• CHEMBRDG-BB 9071012
• AKOS BBV-006311
• ALINDA 103284
• N-(2-THIENYLSULFONYL)GLYCINE
• N-(THIEN-2-YLSULFONYL)GLYCINE
• 2-(thiophen-2-ylsulfonylamino)acetic acid
• 2-[(2-thienylsulfonyl)amino]acetic acid
• N-(thiophen-2-ylsulfonyl)glycine
• (Thiophene-2-sulfonylamino)-aceticacid
• SR-01000592757-1
• AKOS000126733
• NCGC00336805-01
• 82068-09-5
• A864463
• F1414-0629
• SDCCGMLS-0065565.P001
• [(thien-2-ylsulfonyl)amino]acetic acid, AldrichCPR
• VS-01585
• AB01330748-02
• CS-0247283
• Z45658540
• J-502694
• SCHEMBL12465590
• MFCD03452534
• SR-01000592757
• EU-0066050
• 2-(thiophene-2-sulfonamido)aceticacid
• UFLYUBNAUREKFD-UHFFFAOYSA-N
• AQ-390/42133048
• [(2-thienylsulfonyl)amino]acetic acid
• EN300-36291
• DTXSID40390058
• HMS1698A12
• G30819
• STK863156
• 2-(2-Thienylsulfonylamino)acetic acid
• BBL005603
• thiophene-2-sulfonamidoacetic acid

• MDL： MFCD03452534
• Inchi： 1S/C6H7NO4S2/c8-5(9)4-7-13(10,11)6-2-1-3-12-6/h1-3,7H,4H2,(H,8,9)
• InChI Key： UFLYUBNAUREKFD-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(NCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 220.98200
• Monoisotopic Mass: 220.98165005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 120Ų

Experimental Properties

• PSA: 120.09000
• LogP: 1.58270

2-(Thiophene-2-sulfonamido)acetic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-(Thiophene-2-sulfonamido)acetic acid

Compound CAS No. 82068-09-5: 2-(Thiophene-2-sulfonamido)acetic Acid

Compound CAS No. 82068-09-5, also known as 2-(Thiophene-2-sulfonamido)acetic Acid, is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its thiophene ring structure, which is a five-membered aromatic heterocycle containing sulfur, and a sulfonamide group attached to the acetic acid moiety. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest in both academic research and industrial development.

The thiophene ring in this compound plays a crucial role in its electronic properties. Thiophene is known for its aromaticity and conjugation, which enhances the stability of the molecule and facilitates various chemical reactions. The sulfonamide group, on the other hand, introduces hydrogen bonding capabilities and increases the compound's solubility in polar solvents. These characteristics make 2-(Thiophene-2-sulfonamido)acetic Acid an ideal candidate for applications in drug design, where solubility and bioavailability are critical factors.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have explored its ability to act as a bioisostere, where it can replace other functional groups in molecules without significantly altering their pharmacokinetic profiles. This property is particularly valuable in drug optimization processes, where maintaining efficacy while improving pharmacokinetics is essential.

In addition to its medicinal applications, CAS No. 82068-09-5 has shown promise in materials science. The thiophene ring structure contributes to the compound's ability to form self-assembled monolayers (SAMs), which are widely used in the development of sensors, electronic devices, and nanotechnology applications. The integration of this compound into SAMs enhances their stability and sensitivity, making them suitable for detecting various analytes in complex environments.

The synthesis of 2-(Thiophene-2-sulfonamido)acetic Acid involves a multi-step process that typically includes the formation of the thiophene ring followed by sulfonation and subsequent coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

Furthermore, computational chemistry studies have provided deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the sulfonamide group significantly influences the molecule's dipole moment, enhancing its ability to participate in intermolecular interactions. These findings have been instrumental in guiding experimental studies aimed at optimizing its use in various applications.

Despite its numerous advantages, there are challenges associated with the use of CAS No. 82068-09-5. One major concern is its potential hydrolytic instability under certain conditions, which may limit its shelf life and applicability in some industrial processes. Ongoing research is focused on developing stabilizing agents or modifying the molecular structure to address these issues.

In conclusion, Compound CAS No. 82068-09-5: 2-(Thiophene-2-sulfonamido)acetic Acid stands out as a versatile compound with diverse applications across multiple disciplines. Its unique combination of functional groups provides a foundation for innovative solutions in drug discovery, materials science, and beyond. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing modern chemistry and technology.